5-Cyclopropoxy-3-methyl-2-nitropyridine

• Molecular Formula: C9H10N2O3
• Molecular Weight: 194.19 g/mol
• IUPAC Name: 5-cyclopropyloxy-3-methyl-2-nitropyridine
• InChI: InChI=1S/C9H10N2O3/c1-6-4-8(14-7-2-3-7)5-10-9(6)11(12)13/h4-5,7H,2-3H2,1H3
• InChI Key: KYSQMOXFXYRNES-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1[N+](=O)[O-])OC2CC2

Description

5-Cyclopropoxy-3-methyl-2-nitropyridine is a nitropyridine derivative characterized by a cyclopropoxy substituent at position 5, a methyl group at position 3, and a nitro group at position 2. This compound belongs to a class of heterocyclic aromatic molecules with applications in medicinal chemistry and agrochemical research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Cyclopropoxy-3-methyl-2-nitropyridine typically involves the nitration of 3-methylpyridine followed by the introduction of the cyclopropoxy group. The nitration can be achieved using dinitrogen pentoxide in an organic solvent, which forms the N-nitropyridinium ion. This intermediate is then reacted with sulfur dioxide and bisulfite in water to yield 3-nitropyridine . The cyclopropoxy group can be introduced through a nucleophilic substitution reaction using cyclopropanol under basic conditions.

Industrial Production Methods: Industrial production of 5-Cyclopropoxy-3-methyl-2-nitropyridine may involve continuous flow nitration processes to ensure high yields and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reagent concentration can optimize the production process.

Types of Reactions:

Oxidation: The nitro group in 5-Cyclopropoxy-3-methyl-2-nitropyridine can undergo reduction to form the corresponding amine.

Reduction: Reduction of the nitro group can be achieved using reagents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the position para to the nitro group.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide or other oxidizing agents.

Reduction: Hydrogen gas with palladium on carbon, or other reducing agents like tin(II) chloride.

Substitution: Nucleophiles such as amines or alkoxides under basic conditions.

Major Products:

Reduction: 5-Cyclopropoxy-3-methyl-2-aminopyridine.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

5-Cyclopropoxy-3-methyl-2-nitropyridine has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound can be used in the study of enzyme interactions and inhibition due to its nitro group.

Industry: Used in the synthesis of agrochemicals and other industrially relevant compounds.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-3-methyl-2-nitropyridine involves its interaction with molecular targets through its nitro and cyclopropoxy groups. The nitro group can participate in redox reactions, while the cyclopropoxy group can enhance the compound’s binding affinity to specific enzymes or receptors. The pathways involved may include inhibition of enzyme activity or modulation of receptor function.

Comparison with Similar Compounds

Substituent Position and Functional Group Effects

The structural uniqueness of 5-cyclopropoxy-3-methyl-2-nitropyridine becomes apparent when compared to analogs such as 2-methoxy-4-methyl-5-nitropyridine (7c) and 2-methoxy-4-methyl-3-nitropyridine (7d) (synthesized with 95% and 80% yields, respectively) . Key differences include:

• Nitro group position : The nitro group at position 2 in the target compound contrasts with nitro at positions 3 or 5 in 7c/7d. This positional shift may influence electronic effects (e.g., resonance stabilization) and regioselectivity in further functionalization.
• Methyl group position : The methyl group at position 3 in the target compound vs. position 4 in 7c/7d could affect intermolecular interactions and crystal packing.

Physicochemical Properties

The table below summarizes hypothetical and literature-derived properties:

Compound Name	Substituents	Nitro Position	Yield	Melting Point (°C)	Solubility in EtOH
5-Cyclopropoxy-3-methyl-2-nitropyridine	5-cyclopropoxy, 3-methyl	2	N/A	120–125*	Moderate*
2-Methoxy-4-methyl-5-nitropyridine (7c)	2-methoxy, 4-methyl	5	95%	98–100†	High†
2-Methoxy-4-methyl-3-nitropyridine (7d)	2-methoxy, 4-methyl	3	80%	85–88†	High†

*Hypothesized based on cyclopropoxy’s hydrophobicity.
†Reported in literature .

Key Research Findings

• Electronic Effects : Nitro groups at position 2 (as in the target compound) are stronger electron-withdrawing groups compared to position 3 or 5, which may enhance electrophilic substitution at specific ring positions .
• Steric Challenges : The cyclopropoxy group’s rigidity could hinder access to the pyridine ring in catalytic processes, unlike the more flexible methoxy group in 7c/7d.
• Biological Relevance : Methoxy-substituted nitropyridines (e.g., 7c/7d) are intermediates in pharmaceutical synthesis; the target compound’s cyclopropoxy group may confer unique bioactivity due to enhanced membrane permeability .